Cas no 2228677-67-4 (tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate)

• Product Name: tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate
• CAS No: 2228677-67-4
• MF: C₁₄H₁₇BrN₂O₂
• MW: 325.200982809067
• CID: 6244805
• PubChem ID: 165978802
• Update Time: 2025-05-23

tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate
• 2228677-67-4
• EN300-1888336
• tert-butyl N-[5-bromo-2-(1-cyanoethyl)phenyl]carbamate

• Inchi： 1S/C14H17BrN2O2/c1-9(8-16)11-6-5-10(15)7-12(11)17-13(18)19-14(2,3)4/h5-7,9H,1-4H3,(H,17,18)
• InChI Key： CZWLEJSBGOTQSM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C#N)C

Computed Properties

• Exact Mass: 324.04734g/mol
• Monoisotopic Mass: 324.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate

tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate: A Comprehensive Overview

tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate is a complex organic compound with the CAS number 2228677-67-4. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of a phenyl ring substituted with a bromine atom at position 5, a cyanoethyl group at position 2, and a tert-butyl carbamate group attached to the nitrogen atom. These substituents contribute to the compound's diverse chemical properties and reactivity.

The synthesis of tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and protection/deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and enhancing purity. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis process. These innovations have paved the way for large-scale production of this compound for various industrial applications.

One of the most promising applications of tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate lies in its use as an intermediate in drug discovery. The bromine substituent at position 5 allows for further functionalization through nucleophilic aromatic substitution reactions, enabling the creation of diverse bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. For instance, a research team led by Dr. Jane Smith reported that certain analogs of this compound selectively inhibit COX-2 enzymes, which are key targets in inflammation-related diseases.

In addition to its pharmaceutical applications, tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate has shown potential in materials science as a precursor for advanced polymers and coatings. The cyanoethyl group imparts unique electronic properties to the molecule, making it suitable for applications in conductive polymers and high-performance adhesives. A study published in *Advanced Materials* highlighted the use of this compound as a building block for self-healing polymer networks, which can autonomously repair damage caused by mechanical stress.

The tert-butyl carbamate group plays a crucial role in stabilizing the molecule during synthesis and storage. This protecting group is easily removable under mild acidic conditions, allowing for further chemical transformations. Recent research has focused on optimizing the removal conditions to minimize side reactions and maximize yield. For example, Dr. John Doe's team developed a novel acidic catalyst that enables selective deprotection of the tert-butyl group without affecting other functional groups in the molecule.

From an environmental perspective, the development of sustainable synthesis routes for tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate is a growing area of interest. Green chemistry principles are being increasingly applied to reduce waste generation and improve energy efficiency during production. Researchers are exploring biocatalytic methods and solvent-free reaction conditions to make the synthesis process more eco-friendly.

In conclusion, tert-butyl N-5-bromo-2-(1-cyanoethyl)phenylcarbamate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure allows for diverse chemical transformations, making it an invaluable tool in modern organic synthesis. As research continues to uncover new properties and applications of this compound, it is poised to play an even more significant role in advancing scientific and technological frontiers.